5-chloro-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H12ClN3O2S/c1-8-3-4-9(2)10(7-8)14-18-19-15(21-14)17-13(20)11-5-6-12(16)22-11/h3-7H,1-2H3,(H,17,19,20)
• InChI Key: VUZQRCBPXLDNJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=NN=C(O2)NC(=O)C3=CC=C(S3)Cl
• Molecular Formula: C15H12ClN3O2S
• Molecular Weight: 333.8 g/mol
• CAS No.: 891119-17-8

Description

5-chloro-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C15H12ClN3O2S and its molecular weight is 333.79. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Chemical Synthesis and Crystal Structure Analysis : Research demonstrates the synthesis and structural analysis of thiophene-carboxamide derivatives, highlighting their crystal and molecular structures. These findings are crucial for understanding the physicochemical properties and potential applications of similar compounds (Prabhuswamy et al., 2016).

Anticancer Activity

• Thiophene-2-carboxamide Derivatives as Anticancer Agents : New thiophene-carboxamide derivatives have shown promising in vitro cytotoxicity against several cancer cell lines. This suggests the potential of 5-chloro-N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)thiophene-2-carboxamide and related compounds in developing anticancer therapeutics (Atta & Abdel‐Latif, 2021).

Antimicrobial and Antiproliferative Activities

• Antimicrobial and Antiproliferative Properties : Studies have also focused on the synthesis and biological evaluation of thiophene-carboxamide derivatives, demonstrating their antimicrobial and docking studies which support the potential use in designing new antimicrobial agents and exploring their mechanisms of action (Talupur et al., 2021).

Material Science Applications

• Optical and Electronic Applications : Thiophene and oxadiazole-containing compounds have been investigated for their potential applications in material sciences, such as in the development of blue light-emitting materials. These compounds exhibit high thermal stability and fluorescence properties, indicating their usefulness in electronic and photonic devices (Hamciuc et al., 2015).